Cas no 64377-78-2 (2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid)

• Product Name: 2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid
• CAS No: 64377-78-2
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 508316
• PubChem ID: 315056
• Update Time: 2025-10-21

2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Phthalazinecarboxylicacid, 1,2,3,4-tetrahydro-2,3-dimethyl-1,4-dioxo-
• 2,3-dimethyl-1,4-dioxophthalazine-6-carboxylic acid
• 2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid

• MDL： MFCD09063058
• Inchi： 1S/C11H10N2O4/c1-12-9(14)7-4-3-6(11(16)17)5-8(7)10(15)13(12)2/h3-5H,1-2H3,(H,16,17)
• InChI Key： LEASUUZBOMNQLI-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N(C)N1C)=O

Computed Properties

• Exact Mass: 234.0641
• Monoisotopic Mass: 234.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.429
• Boiling Point: 459.4°Cat760mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.619
• PSA: 77.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid

2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid

The compound 2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid (CAS No. 64377-78-2) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of phthalazine derivatives, which are known for their unique chemical properties and potential applications in drug development. The molecule's structure features a phthalazine ring system with substituents that include methyl groups and a carboxylic acid moiety. These functional groups contribute to its versatility and reactivity in various chemical and biological contexts.

Recent studies have highlighted the pharmacological potential of this compound, particularly in the context of its ability to modulate cellular signaling pathways. Researchers have explored its role as a potential antioxidant and anti-inflammatory agent, making it a promising candidate for the development of novel therapeutic agents. The molecular structure of this compound plays a crucial role in its bioactivity, with the phthalazine ring serving as a scaffold for various functional groups that enhance its interaction with biological targets.

One of the most notable aspects of 2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid is its synthesis methodology. Scientists have developed efficient synthetic routes to produce this compound in high yields. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure the formation of the desired product. The synthesis process typically begins with the preparation of intermediate compounds that are then subjected to cyclization reactions to form the phthalazine ring system. The introduction of methyl groups and the carboxylic acid moiety is achieved through subsequent functionalization steps.

The physical properties of this compound are also of great interest to researchers. It has been found to exhibit a high degree of stability under various environmental conditions, making it suitable for use in diverse chemical applications. Its solubility characteristics have been extensively studied, with findings indicating that it has moderate solubility in polar solvents but limited solubility in non-polar solvents. This property is particularly important for its potential use in drug delivery systems where solubility plays a critical role.

In terms of biological activity, this compound has shown remarkable promise as an antioxidant, capable of neutralizing reactive oxygen species (ROS) and thereby protecting cells from oxidative damage. Experimental studies have demonstrated its ability to scavenge free radicals more effectively than several established antioxidants. Additionally, its anti-inflammatory properties have been investigated in vitro and in vivo models, with results suggesting that it can inhibit pro-inflammatory cytokines and reduce inflammation-associated signaling pathways.

The application potential of this compound extends beyond pharmacology into other areas such as material science and catalysis. Its unique structure makes it a potential candidate for use as a catalyst in organic reactions or as a building block for constructing advanced materials with tailored properties. Researchers are actively exploring these possibilities by incorporating this compound into polymer systems or using it as a ligand in metalloorganic frameworks (MOFs).

Looking ahead, the future research directions for 2,3-Dimethyl-1,4-dioxo-1,2,3,4-tetrahydrophthalazine-6-carboxylic acid are expected to focus on further elucidating its molecular mechanisms of action and exploring its therapeutic efficacy in preclinical models. Collaborative efforts between chemists and biologists will be essential to unlock its full potential as a drug candidate or advanced material component.

In conclusion, 2,3-Dimethyl-1,4-dioxo-1,2,3,tetrahydrophthalazine-6-carboxylic acid (CAS No. 64377-78-2) stands out as a versatile and intriguing molecule with multifaceted applications across various scientific disciplines. Its unique structure combined with promising biological activities positions it as a valuable asset for future research and development endeavors.